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Compound of Interest

Compound Name: Methyl furan-2-carbimidate
CAS No.: 51282-48-5
Cat. No.: B1625637
Get Quote
. J

Executive Summary

Methyl furan-2-carbimidate (also known as methyl 2-furoimidate or methyl furan-2-
carboximidate) is a reactive imino ether intermediate primarily utilized in the synthesis of
amidines and heterocyclic pharmacophores.[1]

Critical Distinction: Researchers often confuse this compound with its hydrolysis product,
Methyl 2-furoate (CAS 611-13-2).

» Methyl furan-2-carbimidate is thermodynamically unstable as a free base and is almost
exclusively isolated and stored as its hydrochloride salt.

« If your sample is a stable, pleasant-smelling orange liquid with a refractive index of ~1.487,
your product has degraded into the ester.

This guide provides the physicochemical profile of the active species and the protocols
required to maintain its integrity.
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Chemical Identity & Physicochemical Profile[1][2][3]
I | Identifi

Property

Description

IUPAC Name

Methyl furan-2-carboximidate

Common Synonyms

Methyl 2-furoimidate; Furan-2-carboximidic acid

methyl ester

None (Free Base); Transient

CAS Number IntermediateRelated: 611-13-2 (Ester
degradation product)
PubChem CID 13114963 (Free base structure)

Molecular Formula

CeH7NO:2 (Free Base) / CsH7NO2[2][3][4][5]
[6]-HCI (Salt)

Molecular Weight

125.13 g/mol (Free Base) / 161.59 g/mol (HCI
Salt)

Physical Properties: Salt vs. Free Base vs. Ester

The following table contrasts the target imidate with its common degradation product.
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Property

Methyl Furan-2-
Carbimidate (HCI
Salt)

Methyl Furan-2-
Carbimidate (Free
Base)

Methyl 2-Furoate
(Degradation
Product)

Physical State

Crystalline Solid
(White to Off-White)

Oily Liquid (Unstable)

Clear/Orange Liquid

Decomposes >100°C

Melting Point (typical for Pinner N/A (Rapid hydrolysis)  181°C (Boiling Point)

salts)
- Methanol, Ethanol, Organic solvents

Solubility Alcohol, Ether
DMSO (DCM, Et20)
Hygroscopic; Stable at  Very Poor; Hydrolyzes

Stability Y9 P ) y ) Y ] Y ] Stable
<4°C under Ar in minutes in moist air

Odor Pungent (HCI) Ammoniacal/Ethereal Sweet, fruity, earthy

Synthesis & Handling (The Pinner Protocol)

The synthesis of methyl furan-2-carbimidate utilizes the Pinner Reaction. This protocol is

designed to be self-validating: the precipitation of the salt confirms reaction progress.

Experimental Workflow

Reagents: 2-Furonitrile (1.0 eq), Anhydrous Methanol (1.1 eq), Dry HCI Gas (excess),
Anhydrous Diethyl Ether (Antisolvent).

e Drying: Ensure all glassware is flame-dried and flushed with Argon. Moisture is the primary

failure mode.

¢ Solvation: Dissolve 2-furonitrile in a minimal volume of anhydrous methanol (or a

dioxane/methanol mixture) at 0°C.

 Acidification: Bubble dry HCI gas through the solution for 30—60 minutes.

o Checkpoint: The solution should become saturated with HCI (check weight gain).
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¢ Incubation: Seal the vessel and store at 0—4°C for 12—24 hours.

e Precipitation: Add anhydrous diethyl ether to induce crystallization of the Methyl furan-2-
carbimidate hydrochloride.

« |solation: Filter rapidly under inert atmosphere. Wash with dry ether. Do not expose to humid
air.

Stability Logic & Reaction Pathways

The imidate is a "kinetic fork in the road." It can proceed to the desired amidine or revert to the
ester.[7]
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Caption: Reaction pathways for Methyl furan-2-carbimidate. The red dashed line represents
the primary degradation pathway triggered by moisture.

Hydrolysis & Reactivity[8][9][10]
The Hydrolysis Mechanism

Understanding the hydrolysis mechanism is crucial for troubleshooting low yields. In acidic
media (pH < 7), water attacks the electrophilic imidate carbon, forming a tetrahedral
intermediate that collapses to the ester and ammonium chloride.

Kinetic Note: The rate of hydrolysis is pH-dependent.

e pH < 4: Rapid hydrolysis to ester.
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e pH ~9-10: Rapid partition to free base (unstable)

decomposition.

e Optimal Handling: Maintain strictly anhydrous conditions until the nucleophile (amine) is
added for the next step.

Imidate Salt
(R-C(=NH2+)-OMe)

+ H20
Nucleophilic Attack)

Tetrahedral
Intermediate

Methyl 2-furoate
(R-CO-OMe)

Click to download full resolution via product page

Caption: Mechanism of moisture-induced degradation. Exclusion of water prevents the
formation of the tetrahedral intermediate.

Characterization Standards

To validate the identity of Methyl furan-2-carbimidate hydrochloride, use the following
spectroscopic markers.

Proton NMR (*H NMR) in DMSO-ds

e Imidate O-CHs: Singlet at ~4.0 — 4.2 ppm.

o Differentiation: The ester (degradation product) O-CHs appears upfield at ~3.8 ppm.
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e Imine Proton (=NHz"): Broad singlets at ~10.5 — 11.5 ppm (exchangeable with D20).

» Furan Ring Protons: Distinct multiplet pattern at 6.7 — 8.0 ppm.

Infrared Spectroscopy (IR)
e C=N Stretch: Strong band at 1650 — 1680 cm~1.

e C=0 Stretch (Warning): If you see a strong band at 1720 — 1740 cm~1, your sample contains
the ester (hydrolysis has occurred).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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